Cas no 2567496-55-1 (3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride)

• Product Name: 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride
• CAS No: 2567496-55-1
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• MDL: MFCD32879217
• CID: 5670711
• PubChem ID: 165885004
• Update Time: 2025-09-28

3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27115541
• 2567496-55-1
• 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride
• 2-Pyrazinecarboxylic acid, 3-(1H-imidazol-1-yl)-, hydrochloride (1:1)

• MDL： MFCD32879217
• Inchi： 1S/C8H6N4O2.ClH/c13-8(14)6-7(11-2-1-10-6)12-4-3-9-5-12;/h1-5H,(H,13,14);1H
• InChI Key： YEOTWTDOYLFPJV-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1N1C=NC=C1)(=O)O.Cl

Computed Properties

• Exact Mass: 226.0257532g/mol
• Monoisotopic Mass: 226.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride

3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride (CAS No. 2567496-55-1): An Overview of Its Properties and Applications in Medicinal Chemistry

3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride (CAS No. 2567496-55-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the imidazole moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride is characterized by a pyrazine ring substituted with an imidazole group at the 3-position and a carboxylic acid group at the 2-position. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations. The imidazole group is particularly noteworthy as it is a common functional group found in many biologically active molecules, such as histamine and histidine, which play key roles in various physiological processes.

Recent studies have highlighted the potential of 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. These findings suggest that 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride could be a valuable lead compound for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings indicate that 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride could be further investigated as a potential anticancer agent.

In addition to its therapeutic applications, 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride has been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into disease mechanisms. The ability of this compound to selectively modulate specific signaling pathways makes it an attractive candidate for use as a chemical probe in both academic and industrial settings.

The synthesis of 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride has been reported using various methods, including multistep reactions involving aromatic substitution and cyclization steps. One common synthetic route involves the reaction of 2-chloropyrazine with imidazole followed by carboxylation and subsequent conversion to the hydrochloride salt. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness, which are critical considerations for large-scale production.

In conclusion, 3-(1H-imidazol-1-yl)pyrazine-2-carboxylic acid hydrochloride (CAS No. 2567496-55-1) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its therapeutic applications in areas such as inflammation and cancer, while its use as a chemical probe highlights its value in understanding complex biological processes. As research progresses, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.